Cas no 1391035-39-4 (1-oxo-2,3-dihydro-1H-indene-4-carboxamide)

• Product Name: 1-oxo-2,3-dihydro-1H-indene-4-carboxamide
• CAS No: 1391035-39-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD22425978
• CID: 5208834
• PubChem ID: 119085579
• Update Time: 2025-07-02

1-oxo-2,3-dihydro-1H-indene-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-oxo-2,3-dihydroindene-4-carboxamide
• 1-oxo-2,3-dihydro-1H-indene-4-carboxamide
• 1H-Indene-4-carboxamide, 2,3-dihydro-1-oxo-
• SCHEMBL21471348
• DB-085287
• D94424
• starbld0001509
• AS-77352
• 1391035-39-4

• MDL： MFCD22425978
• Inchi： 1S/C10H9NO2/c11-10(13)8-3-1-2-7-6(8)4-5-9(7)12/h1-3H,4-5H2,(H2,11,13)
• InChI Key： NINDOJBGHNMLTN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C(N)=O)=CC=C2)CC1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-oxo-2,3-dihydro-1H-indene-4-carboxamide

Recent Advances in the Study of 1-oxo-2,3-dihydro-1H-indene-4-carboxamide (CAS: 1391035-39-4)

The compound 1-oxo-2,3-dihydro-1H-indene-4-carboxamide (CAS: 1391035-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in inhibiting certain enzymes involved in inflammatory responses. The study utilized a combination of in vitro and in silico approaches to elucidate the binding affinity and selectivity of 1-oxo-2,3-dihydro-1H-indene-4-carboxamide, revealing its potential as a lead compound for anti-inflammatory therapeutics.

Another significant development is the exploration of this compound's anticancer properties. A recent preprint on bioRxiv (2024) demonstrated its ability to induce apoptosis in cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The findings suggest that 1-oxo-2,3-dihydro-1H-indene-4-carboxamide could serve as a novel chemotherapeutic agent, particularly for cancers resistant to conventional treatments. Further preclinical studies are underway to validate these results and assess the compound's safety profile.

In addition to its therapeutic potential, advancements in the synthetic routes for 1-oxo-2,3-dihydro-1H-indene-4-carboxamide have been reported. A study in Organic Letters (2023) described an optimized, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising findings, challenges remain. The compound's pharmacokinetics and bioavailability require further optimization to enhance its therapeutic efficacy. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-oxo-2,3-dihydro-1H-indene-4-carboxamide (CAS: 1391035-39-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility underscore its potential as a cornerstone for future therapeutic developments. Continued research will be essential to fully realize its clinical benefits and address existing challenges.